Cas no 260802-64-0 (1-(4-Methyl-2-nitrophenyl)-1h-pyrrole-2-carbaldehyde)

• Product name: 1-(4-Methyl-2-nitrophenyl)-1h-pyrrole-2-carbaldehyde
• CAS No: 260802-64-0
• MF: C₁₂H₁₀N₂O₃
• MW: 230.2194
• MDL: MFCD01764902
• CID: 258802
• PubChem ID: 2783515

1-(4-Methyl-2-nitrophenyl)-1h-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde,1-(4-methyl-2-nitrophenyl)-
• 1-(4-methyl-2-nitrophenyl)pyrrole-2-carbaldehyde
• AKOS001476544
• 260802-64-0
• Z3214214721
• SB62787
• DTXSID20382658
• EN300-6503227
• MFCD01764902
• 1-(4-methyl-2-nitrophenyl)-1H-pyrrole-2-carboxaldehyde
• 1-(4-methyl-2-nitrophenyl)-1H-pyrrole-2-carbaldehyde
• 1-(4-Methyl-2-nitrophenyl)-1h-pyrrole-2-carbaldehyde

• MDL： MFCD01764902
• Inchi： InChI=1S/C12H10N2O3/c1-9-4-5-11(12(7-9)14(16)17)13-6-2-3-10(13)8-15/h2-8H,1H3
• InChI Key： UQPLLQQLQYZFNX-UHFFFAOYSA-N
• SMILES： CC1C=CC(N2C=CC=C2C=O)=C([N+]([O-])=O)C=1

Computed Properties

• Exact Mass: 230.0692
• Monoisotopic Mass: 230.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.8Ų
• XLogP3: 2.3

Experimental Properties

• Density: 1.26
• Boiling Point: 411.5°Cat760mmHg
• Flash Point: 202.6°C
• Refractive Index: 1.611
• PSA: 65.14